2-(3-((2-((4-chlorophenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)-N,N-diethylacetamide

• IUPAC Name: 2-[3-[2-(4-chloroanilino)-2-oxoethyl]sulfanylindol-1-yl]-N,N-diethylacetamide
• InChI: InChI=1S/C22H24ClN3O2S/c1-3-25(4-2)22(28)14-26-13-20(18-7-5-6-8-19(18)26)29-15-21(27)24-17-11-9-16(23)10-12-17/h5-13H,3-4,14-15H2,1-2H3,(H,24,27)
• InChI Key: LSCMFCFBIORJCO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C=C(C2=CC=CC=C21)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C22H24ClN3O2S
• Molecular Weight: 430.0 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These can provide information about the compound’s 3D structure, the types of bonds and their lengths/angles, and the molecular weight.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve looking at its interactions with biological macromolecules (like proteins or DNA), and how these interactions lead to its biological effects.

Safety and Hazards

The safety and hazards of a compound are typically determined through laboratory testing. This can include looking at its toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or reactions, or efforts to improve its synthesis. If the compound is biologically active, future work could also involve in-depth biological testing or the development of derivatives with improved activity.